Cas no 5526-59-0 ([(e)-pyridin-4-ylmethylideneamino]urea)

• Product Name: [(e)-pyridin-4-ylmethylideneamino]urea
• CAS No: 5526-59-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 1595450
• PubChem ID: 96371
• Update Time: 2025-04-21

[(e)-pyridin-4-ylmethylideneamino]urea Chemical and Physical Properties

Names and Identifiers

• [(E)-pyridin-4-ylmethylideneamino]urea
• NSC70793
• AC1OB2HG
• Isonicotinaldehyde semicarbazone
• 4-Pyridincarboxaldehyd-semicarbazon
• EINECS 226-874-5
• 2-(4-Pyridinylmethylene)hydrazinecarboxamide
• XONPOIORMOPYOE-UHFFFAOYSA-N
• DTXSID001259369
• (pyridin-4-ylmethylideneamino)urea
• 4-formylpyridine semicarbazone
• AKOS017263609
• 5526-59-0
• [(e)-pyridin-4-ylmethylideneamino]urea

• Inchi： 1S/C7H8N4O/c8-7(12)11-10-5-6-1-3-9-4-2-6/h1-5H,(H3,8,11,12)
• InChI Key： XONPOIORMOPYOE-UHFFFAOYSA-N
• SMILES： O=C(N)NN=CC1C=CN=CC=1

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.37